Cas no 2383757-75-1 (tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate)

Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its key structural features include a cyano-substituted pyrazole ring and a Boc-protected piperazine moiety, offering reactivity for further functionalization. The tert-butyloxycarbonyl (Boc) group enhances stability during synthetic processes while allowing selective deprotection when needed. This compound is valued for its potential in constructing biologically active molecules, such as kinase inhibitors or CNS-targeting agents, due to its balanced lipophilicity and hydrogen-bonding capabilities. Its well-defined crystalline form facilitates handling and purification in laboratory settings. The combination of steric protection and synthetic flexibility makes it a practical choice for multi-step synthetic routes.
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate structure
2383757-75-1 structure
Product Name:tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
CAS No:2383757-75-1
MF:C15H23N5O2
MW:305.375422716141
CID:5204249
PubChem ID:165943271
Update Time:2025-05-24

tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylic acid, 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester
    • tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
    • Inchi: 1S/C15H23N5O2/c1-11-12(10-16)13(18(5)17-11)19-6-8-20(9-7-19)14(21)22-15(2,3)4/h6-9H2,1-5H3
    • InChI Key: XCYIXSKCCHAJJK-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCN(C2N(C)N=C(C)C=2C#N)CC1

tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-142074-0.05g
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
2383757-75-1
0.05g
$816.0 2023-05-24
Enamine
EN300-142074-0.1g
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
2383757-75-1
0.1g
$855.0 2023-05-24
Enamine
EN300-142074-0.25g
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
2383757-75-1
0.25g
$893.0 2023-05-24
Enamine
EN300-142074-0.5g
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
2383757-75-1
0.5g
$933.0 2023-05-24
Enamine
EN300-142074-1.0g
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
2383757-75-1
1g
$971.0 2023-05-24
Enamine
EN300-142074-2.5g
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
2383757-75-1
2.5g
$1903.0 2023-05-24
Enamine
EN300-142074-5.0g
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
2383757-75-1
5g
$2816.0 2023-05-24
Enamine
EN300-142074-10.0g
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
2383757-75-1
10g
$4176.0 2023-05-24
Enamine
EN300-142074-50mg
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
2383757-75-1
50mg
$647.0 2023-09-30
Enamine
EN300-142074-100mg
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
2383757-75-1
100mg
$678.0 2023-09-30

tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate Related Literature

Additional information on tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate (CAS No. 2383757-75-1)

Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2383757-75-1, belongs to a class of molecules that exhibit promising biological activities. The structure of this compound incorporates several key functional groups, including a tert-butyl moiety, a piperazine ring, and a pyrazole core, which contribute to its unique chemical and pharmacological properties.

The piperazine moiety is particularly noteworthy, as it is a common pharmacophore in many drugs due to its ability to interact with various biological targets. Piperazine derivatives have been extensively studied for their potential in treating a wide range of diseases, including neurological disorders, infectious diseases, and cancer. In the case of Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate, the presence of the piperazine ring suggests that it may possess similar therapeutic potentials.

The pyrazole core of the compound adds another layer of complexity and functionality. Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The specific substitution pattern in this compound, with a cyano group and dimethyl groups on the pyrazole ring, further enhances its potential as a lead compound for drug discovery.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The combination of the pyrazole and piperazine moieties in Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate makes it an attractive candidate for further investigation. Studies have shown that such hybrid structures can exhibit enhanced binding affinity and selectivity towards biological targets, which is crucial for developing effective drugs.

The tert-butyl group in the compound's name also plays a significant role in its overall properties. Tert-butyl groups are often used in pharmaceutical chemistry to improve solubility, stability, and metabolic profiles of drug candidates. The presence of this group in Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate suggests that it may be well-suited for oral administration and may exhibit favorable pharmacokinetic properties.

In terms of synthesis, Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate can be prepared through multi-step organic reactions involving the functionalization of the pyrazole ring and the introduction of the piperazine moiety. The synthesis typically requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been explored to optimize the synthesis process.

The pharmacological profile of Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate is still under investigation, but preliminary studies suggest that it may exhibit various biological activities. For instance, the compound has shown potential as an inhibitor of certain enzymes involved in cancer cell proliferation. Additionally, it may have applications in treating neurological disorders due to its interaction with neurotransmitter receptors.

The use of computational methods such as molecular docking and virtual screening has been instrumental in understanding the binding interactions of this compound with biological targets. These methods allow researchers to predict how the molecule might interact with proteins and other biomolecules in the body, providing valuable insights into its potential therapeutic effects.

One of the most exciting aspects of Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate is its potential for further derivatization. By modifying different parts of its structure, researchers can explore new analogs with improved properties. This flexibility makes it an excellent starting point for drug discovery programs aimed at developing novel therapeutics.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-ylo piperazine)-carbox ylate will need to undergo rigorous preclinical studies before it can be considered for human trials. These studies will evaluate its toxicity profile, pharmacokinetics, and pharmacodynamics to determine if it meets the necessary criteria for further development.

In conclusion,Tert-butyl 4-(4-cyano - 13 dimethyl - 11 H - py ra z ol - 5 - yl) piper az ine - car box ylate (CAS No .2383757 -75 - I) is a promis ing chemical compo und with unique structural features that make it an attractive candidate for pharmaceutical research . Its combination o f functional groups , including t he ter t - bu tyl , piper az ine ,and py ra z ole moieties ,suggests tha t i t may possess significant bi o logical activities . Further re search an d development are warranted to fully explore i ts therapeutic potential .

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD